N3,N3-dimethylpyrrolidine-3,4-diamine trihydrochloride
Overview
Description
N3,N3-dimethylpyrrolidine-3,4-diamine trihydrochloride is a chemical compound with the molecular formula C6H16Cl3N3. It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N3,N3-dimethylpyrrolidine-3,4-diamine trihydrochloride typically involves the reaction of pyrrolidine with methylating agents under controlled conditions. One common method involves the reaction of pyrrolidine with methyl chloride in the presence of a base to form N,N’-dimethylpyrrolidine. This intermediate is then subjected to further reactions to introduce the diamine functionality .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
N3,N3-dimethylpyrrolidine-3,4-diamine trihydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding N-oxides.
Reduction: It can be reduced to form simpler amine derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce a variety of derivatives depending on the nucleophile employed .
Scientific Research Applications
N3,N3-dimethylpyrrolidine-3,4-diamine trihydrochloride has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes
Mechanism of Action
The mechanism of action of N3,N3-dimethylpyrrolidine-3,4-diamine trihydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
N,N-dimethylpyrrolidine: A simpler derivative without the diamine functionality.
Pyrrolidine: The parent compound, lacking the methyl and diamine groups.
N,N’-dimethylpyrrolidine: An intermediate in the synthesis of N3,N3-dimethylpyrrolidine-3,4-diamine trihydrochloride.
Uniqueness
This compound is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2694733-95-2 |
|---|---|
Molecular Formula |
C6H18Cl3N3 |
Molecular Weight |
238.6 |
Purity |
95 |
Origin of Product |
United States |
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